Cas no 824969-09-7 (Benzamide, 2-fluoro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-)

• Product name: Benzamide, 2-fluoro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
• CAS No: 824969-09-7
• MF: C₁₇H₁₄FN₃O
• MW: 295.310966968536
• CID: 689620
• PubChem ID: 21897996

Benzamide, 2-fluoro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-fluoro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
• 2-fluoro-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide
• SCHEMBL5739678
• 824969-09-7
• DTXSID20619698
• AKOS021868079
• FBQJQLOBFGAWOU-UHFFFAOYSA-N
• AKOS030577250
• 2-fluoro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-benzamide
• Z1738588538

• Inchi： InChI=1S/C17H14FN3O/c1-11-15(16(21-20-11)12-7-3-2-4-8-12)19-17(22)13-9-5-6-10-14(13)18/h2-10H,1H3,(H,19,22)(H,20,21)
• InChI Key： FBQJQLOBFGAWOU-UHFFFAOYSA-N
• SMILES： CC1=C(C(=NN1)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3F

Computed Properties

• Exact Mass: 295.11209024g/mol
• Monoisotopic Mass: 295.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.8Ų